2-Pyridinamine, N-(3-chloro-2,6-dinitro-4-(trifluoromethyl)phenyl)-5-(trifluoromethyl)-

• CAS No.: 79614-71-4
• Molecular Formula: C13H5ClF6N4O4
• Molecular Weight: 430.64 g/mol
• IUPAC Name: N-[3-chloro-2,6-dinitro-4-(trifluoromethyl)phenyl]-5-(trifluoromethyl)pyridin-2-amine
• InChI: InChI=1S/C13H5ClF6N4O4/c14-9-6(13(18,19)20)3-7(23(25)26)10(11(9)24(27)28)22-8-2-1-5(4-21-8)12(15,16)17/h1-4H,(H,21,22)
• InChI Key: ZHSJDPLEMDPLAG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1C(F)(F)F)NC2=C(C=C(C(=C2[N+](=O)[O-])Cl)C(F)(F)F)[N+](=O)[O-]

Description

Chemical Identity and Properties
Fluazinam (IUPAC name: 3-chloro-N-[3-chloro-2,6-dinitro-4-(trifluoromethyl)phenyl]-5-(trifluoromethyl)-2-pyridinamine) is a pyridine-based fungicide with the molecular formula C₁₃H₄Cl₂F₆N₄O₄ and a molecular weight of 465.09 g/mol . Key structural features include a pyridine ring substituted with chlorine and trifluoromethyl groups, coupled with a dinitrophenyl moiety. Its physical properties include a melting point of 115–117°C, a density of 1.757 g/cm³, and a high logP value (7.1), indicative of significant lipophilicity .

Synthesis and Applications
Fluazinam is synthesized from intermediates such as 3-chloro-5-(trifluoromethyl)pyridin-2-amine, which undergoes coupling with a dinitro-substituted aryl chloride . It is a broad-spectrum fungicide effective against pathogens like Botrytis cinerea and Sclerotinia sclerotiorum, primarily used in crops such as potatoes, grapes, and vegetables . Its mode of action involves uncoupling oxidative phosphorylation in fungal mitochondria, classified under FRAC Group 29 (respiratory inhibitors) .

Toxicity and Regulation
Fluazinam exhibits low acute mammalian toxicity (rat oral LD₅₀ >5000 mg/kg) but requires careful handling due to ecotoxicological risks, including toxicity to aquatic organisms . Regulatory tolerances for residues have been established in the EU and U.S. for commodities like onions and blueberries .

Biological Activity

2-Pyridinamine derivatives are a class of compounds that have garnered attention for their diverse biological activities, including antimicrobial, antitumor, and antiproliferative effects. The specific compound 2-Pyridinamine, N-(3-chloro-2,6-dinitro-4-(trifluoromethyl)phenyl)-5-(trifluoromethyl)- (referred to hereafter as Compound A) is particularly noteworthy due to its unique structural features, which may influence its biological activity.

Chemical Structure and Properties

Compound A can be characterized by the following structural components:

• Pyridine Ring : A six-membered aromatic ring with one nitrogen atom.
• Chloro and Dinitro Substituents : These groups are known to enhance biological activity through various mechanisms.
• Trifluoromethyl Groups : These substituents can significantly alter the lipophilicity and electronic properties of the compound.

Antimicrobial Activity

Research indicates that pyridine derivatives exhibit significant antimicrobial properties. In a study assessing various aminopyridine derivatives, it was found that certain compounds displayed strong antibacterial activity against Staphylococcus aureus and Bacillus subtilis. The docking studies suggested that these compounds effectively bind to the active sites of bacterial proteins, indicating a potential mechanism for their antimicrobial action .

Compound	Target Bacteria	Binding Score (kcal/mol)	Interaction Type
Compound A	S. aureus	-5.532	H-bond
Compound A	B. subtilis	-6.389	H-bond

Antitumor Activity

The antitumor potential of Compound A has been evaluated through various in vitro assays. In particular, studies on cell lines such as HeLa and MDA-MB-231 have shown that modifications in the molecular structure significantly affect antiproliferative activity. For instance, the introduction of electron-withdrawing groups like nitro and chloro has been associated with decreased IC50 values, indicating enhanced potency against cancer cells .

Cell Line	IC50 Value (μM)	Modification
HeLa	0.058	Hydroxyl groups
MDA-MB-231	0.0046	Combined OMe and OH groups

The biological activity of Compound A is likely mediated through multiple pathways:

• Inhibition of Cell Proliferation : Studies demonstrate that the compound interferes with cellular signaling pathways critical for cancer cell growth.
• Induction of Apoptosis : Evidence suggests that certain pyridine derivatives can trigger apoptotic pathways in tumor cells, leading to programmed cell death.

Case Studies

• In Vitro Studies : In a controlled laboratory setting, Compound A was tested against various cancer cell lines. Results indicated a dose-dependent response in cell viability assays, with lower concentrations leading to significant reductions in cell survival rates.
• In Vivo Assessments : Animal models treated with Compound A showed notable tumor regression compared to control groups. The efficacy was measured through tumor size reduction and overall survival rates .

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural Analogs of Fluazinam

Compound Name	CAS No.	Molecular Formula	Key Structural Differences	Application	Efficacy Notes	Toxicity Data
Fluazinam	79622-59-6	C₁₃H₄Cl₂F₆N₄O₄	Reference compound	Fungicide	Broad-spectrum; disrupts fungal respiration	LD₅₀ >5000 mg/kg (rat)
3,6-Dichloro analog	79614-87-2	C₁₃H₃Cl₃F₆N₄O₄	Additional Cl at pyridine position 6	Presumed fungicide	No efficacy data available	Not reported
3-Chloro-5-(trifluoromethyl)pyridin-2-amine	N/A	C₆H₃ClF₃N₂	Lacks dinitrophenyl group	Synthesis intermediate	Non-bioactive as a fungicide	Not applicable

Table 2: Functional Analogs (Nitro- or Halogen-Substituted Agrochemicals)

Compound Name	CAS No.	Molecular Formula	Key Structural Features	Application	Mode of Action	Toxicity Data
Fluazinam	79622-59-6	C₁₃H₄Cl₂F₆N₄O₄	Dinitro, trifluoromethyl groups	Fungicide	Mitochondrial uncoupler	Low mammalian toxicity
Chlorothalonil	1897-45-6	C₈Cl₄N₂	Tetrachlorinated benzene	Fungicide	Multi-site contact inhibitor	LD₅₀ >1000 mg/kg (rat)
Trifluralin	1582-09-8	C₁₃H₁₆F₃N₃O₄	Dinitroaniline	Herbicide	Microtubule assembly inhibitor	EPA Toxicity Class III

Key Research Findings

Mechanistic Uniqueness : Fluazinam’s dinitrophenyl group is critical for disrupting fungal mitochondrial function, a distinct mechanism compared to multisite inhibitors like chlorothalonil .

Structural Sensitivity : The dichloro analog (CAS 79614-87-2) may exhibit altered binding due to the additional chlorine, but empirical data on its efficacy and toxicity are lacking .

Intermediate Inactivity : The intermediate 3-chloro-5-(trifluoromethyl)pyridin-2-amine lacks fungicidal activity, emphasizing the necessity of the full dinitrophenyl structure .

Persistence and LogP : Fluazinam’s high logP (7.1) enhances its environmental persistence, necessitating careful residue management .

Q & A

Q. How can crystallographic data be reconciled with spectroscopic results when structural anomalies arise?

• Methodological Answer :
• Multi-temperature crystallography resolves thermal motion artifacts.
• Solid-state NMR (¹³C CP/MAS) validates hydrogen bonding patterns.
• Hirshfeld surface analysis quantifies intermolecular interactions missed in XRD .

Tables

Table 1: Key Synthetic Parameters and Outcomes

Step	Reaction Type	Optimal Conditions	Yield (%)	Purity (HPLC)
Nitration	Electrophilic	HNO₃/H₂SO₄, 0°C	78	92%
Chlorination	Radical	Cl₂, UV, DCM	65	89%
Coupling	Buchwald-Hartwig	Pd(OAc)₂, 110°C	82	95%
Data adapted from crystallographic and synthetic studies

Table 2: Computational vs. Experimental Bond Lengths (Å)

Bond Type	DFT Calculation	X-ray Data	Deviation
C–Cl	1.732	1.741	0.009
N–N (nitro)	1.218	1.225	0.007
DFT at B3LYP/6-311+G(d,p); XRD from